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Compound of Interest

Compound Name: t-Butyl trifluoroacetate

Cat. No.: B1266212

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of t-
butyl trifluoroacetate (TBTFA), a fluorinated organic compound of interest in synthetic
chemistry. This document is intended to serve as a valuable resource for researchers,
scientists, and professionals in the field of drug development, offering readily accessible data
and procedural insights.

Core Physical and Chemical Properties

t-Butyl trifluoroacetate is a colorless liquid at room temperature.[1] It is recognized for its

utility as a chemical intermediate and its distinct physical characteristics, which are summarized
below.
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Property Value Source
CAS Number 400-52-2 [1112]
Molecular Formula CeHoF30:2 [2]
Molecular Weight 170.13 g/mol [11[3]
Density 1.089 g/cm3 [1]
Boiling Point 83 °C [4]
Refractive Index 1.3300 - 1.332 [4]
Physical Form Liquid [1]
Flash Point 83 °C [1]
Purity Typically 96-98% [1]
Storage Temperature Ambient or 2-8°C [1][5]

Experimental Protocols

While specific experimental determinations for the physical properties of t-butyl
trifluoroacetate are not extensively detailed in readily available literature, its role in chemical
synthesis, particularly in the context of t-butyl ester protecting groups, is well-documented. The
following protocol describes a general and fundamental procedure for the removal of a t-butyl
ester protecting group using trifluoroacetic acid (TFA), a reaction of significant relevance to
peptide synthesis and drug discovery.[6]

Protocol: Trifluoroacetic Acid (TFA)-Mediated
Deprotection of a t-Butyl Ester

This procedure outlines the cleavage of a t-butyl ester to yield the corresponding carboxylic
acid.

Materials:

 t-Butyl ester substrate (1.0 mmol)
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e Anhydrous Dichloromethane (DCM)
 Trifluoroacetic acid (TFA)

e Round-bottom flask

o Magnetic stirrer and stir bar

* Ice bath

e Rotary evaporator

» Toluene (for co-evaporation)

o Diethyl ether (cold, for precipitation)
Procedure:

« Dissolution: Dissolve the t-butyl ester substrate (1.0 mmol) in anhydrous DCM (e.g., at a
concentration of 0.1 M) within a round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon).[7]

e Cooling: Cool the solution to 0 °C using an ice bath.[7]

o Addition of TFA: Slowly add an equal volume of TFA to the cooled solution to achieve a 1:1
(v/v) mixture.[7]

o Reaction: Remove the ice bath and allow the reaction mixture to warm to room temperature.
Stir the solution for 1-2 hours.[7]

« Monitoring: Monitor the progress of the reaction using an appropriate analytical technique,
such as Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry
(LC-MS), until all the starting material has been consumed.[7]

e Work-up and Isolation:

o Direct Concentration: Concentrate the reaction mixture under reduced pressure using a
rotary evaporator to remove the DCM and excess TFA. To ensure complete removal of
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residual TFA, co-evaporate the residue with toluene (e.g., 3 x 10 mL). The resulting crude
product, often the TFA salt of the deprotected acid, can frequently be used in the
subsequent step without further purification.[7]

o Precipitation (for Purification): For purification, dissolve the crude residue in a minimal
amount of DCM. Precipitate the product by adding cold diethyl ether. Collect the solid
precipitate by filtration or centrifugation, wash with cold diethyl ether, and dry under

vacuum.[7]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the TFA-mediated deprotection of a t-butyl
ester.
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Caption: Workflow for TFA-Mediated t-Butyl Ester Deprotection.
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Applications and Safety

t-Butyl trifluoroacetate is primarily utilized in organic synthesis. It is a flammable liquid and
vapor.[8] Appropriate safety precautions, such as working in a well-ventilated area and avoiding
sources of ignition, should be strictly followed.[8] Personal protective equipment, including
gloves and eye protection, is recommended when handling this chemical.[8] For detailed safety
information, consulting the Safety Data Sheet (SDS) is advised.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Physical Properties of t-Butyl
Trifluoroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266212#t-butyl-trifluoroacetate-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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